5-cyclopropyl-N-(2-(furan-2-yl)-2-hydroxypropyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[2-(furan-2-yl)-2-hydroxypropyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H16N2O4/c1-14(18,12-3-2-6-19-12)8-15-13(17)10-7-11(20-16-10)9-4-5-9/h2-3,6-7,9,18H,4-5,8H2,1H3,(H,15,17)
• InChI Key: VMAKWBMVKBMPDN-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=NOC(=C1)C2CC2)(C3=CC=CO3)O
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

5-cyclopropyl-N-(2-(furan-2-yl)-2-hydroxypropyl)isoxazole-3-carboxamide, also known as CPI-455, is a novel isoxazole derivative that has attracted significant attention from the scientific community due to its potential applications in drug discovery and development. CPI-455 is a potent and selective inhibitor of the lysine-specific demethylase 1 (LSD1), an epigenetic regulator that plays a critical role in the regulation of gene expression.

Scientific Research Applications

Herbicidal Activity of Isoxazole Derivatives

• Herbicidal Applications :
  • Isoxazole derivatives, such as N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides, have shown significant herbicidal activity. For instance, some compounds in this category exhibited 100% inhibition against weeds like Portulaca oleracea and Abutilon theophrasti at specific concentrations. These compounds demonstrate a strong growth inhibition of weeds, although they do not always show typical bleaching phenomena associated with certain herbicides (Sun et al., 2020).

Cardiovascular Research

• Cardioprotective Agents :
  • Isoxazole-3-carboxamides have been explored as potential cardioprotective agents. Research indicates that certain derivatives within this class can improve cardiac efficiency and function, suggesting their usefulness in treating ischemic heart diseases (Cheng et al., 2006).

Fungal Derivatives Research

• Natural Product Chemistry :
  • Furan derivatives have been identified in the study of endophytic fungi. New compounds isolated from fungi like Coriolopsis sp. J5 include various furan derivatives, contributing to the understanding of natural product chemistry and potential applications in various fields (Chen et al., 2017).

Antimicrobial Applications

• Antimicrobial and Antibacterial Activities :
  • Some isoxazole derivatives have demonstrated promising antibacterial and antifungal activities. For instance, certain compounds showed significant activity against both Gram-positive and Gram-negative bacterial strains, suggesting their potential as antimicrobial agents (Dhaduk & Joshi, 2022).
  • Additionally, other research has identified specific furan and isoxazole compounds with potent antibacterial properties, potentially useful in the treatment of various bacterial infections (Rani et al., 2012).

Antiprotozoal Research

• Antiprotozoal Properties :
  • Research has shown that certain dicationic 3,5-diphenylisoxazoles exhibit significant antiprotozoal activities. These compounds have been tested against pathogens like Trypanosoma brucei rhodesiense and Plasmodium falciparum, demonstrating their potential in treating protozoal infections (Patrick et al., 2007).